![molecular formula C15H25NO5 B3027501 Racemic-(4aS,6R,7aS)-4-tert-butyl 6-ethyl hexahydrocyclopenta[b][1,4]oxazine-4,6(4aH)-dicarboxylate CAS No. 1290627-68-7](/img/structure/B3027501.png)
Racemic-(4aS,6R,7aS)-4-tert-butyl 6-ethyl hexahydrocyclopenta[b][1,4]oxazine-4,6(4aH)-dicarboxylate
Overview
Description
The compound is a racemic mixture of a cyclohexane derivative with two carboxylate functional groups attached to a tert-butyl and an ethyl group . The presence of the oxazine ring (a six-membered ring containing one oxygen and one nitrogen) could potentially impart interesting chemical properties to the molecule .
Synthesis Analysis
The synthesis of such a compound would likely involve the formation of the cyclohexane ring, possibly through a cyclization reaction, followed by functionalization to introduce the carboxylate groups . The exact synthetic route would depend on the starting materials and the specific reaction conditions .Molecular Structure Analysis
The cyclohexane ring in the molecule can exist in a number of conformations, with the chair conformation being the most stable . The orientation of the substituents (tert-butyl and ethyl groups) could also affect the overall shape and properties of the molecule .Chemical Reactions Analysis
The carboxylate groups in the molecule are likely to be reactive, possibly undergoing reactions such as esterification or amidation . The oxazine ring could potentially be opened under acidic or basic conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of the compound would be influenced by its functional groups and overall structure . For example, the presence of the carboxylate groups could make the compound polar and potentially soluble in water .Scientific Research Applications
Chiral Synthesis and Drug Development
- The chiral compound R-(+)-1 is prepared through lipase-catalyzed stereoselective acetylation of racemic 1 in an organic solvent . It serves as a hydroxymethyl glutaryl coenzyme A (HMG CoA) reductase inhibitor, making it a potential anticholesterol drug candidate.
Enzymatic Processes and Biocatalysis
- Lipase PS-30 from Pseudomonas species efficiently catalyzes the acetylation of the undesired enantiomer of racemic 1, yielding the S-(−)-acetylated product 2 and unreacted desired R-(+)-1 .
Asymmetric Hydrogenation and Chiral Diol Synthesis
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
4-O-tert-butyl 6-O-ethyl (4aS,6R,7aS)-3,4a,5,6,7,7a-hexahydro-2H-cyclopenta[b][1,4]oxazine-4,6-dicarboxylate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H25NO5/c1-5-19-13(17)10-8-11-12(9-10)20-7-6-16(11)14(18)21-15(2,3)4/h10-12H,5-9H2,1-4H3/t10-,11+,12+/m1/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLBZVNJGAHTMMY-WOPDTQHZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CC2C(C1)OCCN2C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@@H]1C[C@H]2[C@H](C1)OCCN2C(=O)OC(C)(C)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H25NO5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201105295 | |
Record name | Cyclopent[b]-1,4-oxazine-4,6(4aH)-dicarboxylic acid, hexahydro-, 4-(1,1-dimethylethyl) 6-ethyl ester, (4aR,6S,7aR)-rel- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201105295 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
299.36 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1290627-68-7 | |
Record name | Cyclopent[b]-1,4-oxazine-4,6(4aH)-dicarboxylic acid, hexahydro-, 4-(1,1-dimethylethyl) 6-ethyl ester, (4aR,6S,7aR)-rel- | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1290627-68-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Cyclopent[b]-1,4-oxazine-4,6(4aH)-dicarboxylic acid, hexahydro-, 4-(1,1-dimethylethyl) 6-ethyl ester, (4aR,6S,7aR)-rel- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID201105295 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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